Cas no 126520-99-8 (1,3-Benzodioxole-5-propanamine,b-phenyl-, hydrochloride (1:1))

1,3-Benzodioxole-5-propanamine,b-phenyl-, hydrochloride (1:1) structure
126520-99-8 structure
Product Name:1,3-Benzodioxole-5-propanamine,b-phenyl-, hydrochloride (1:1)
CAS No:126520-99-8
MF:C16H18ClNO2
MW:291.772623538971
CID:175052
PubChem ID:3079826
Update Time:2025-04-19

1,3-Benzodioxole-5-propanamine,b-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-propanamine,b-phenyl-, hydrochloride (1:1)
    • 3-(1,3-benzodioxol-5-yl)-2-phenylpropan-1-amine,hydrochloride
    • 1,3-Benzodioxole-5-propanamine, beta-phenyl-, hydrochloride
    • DTXSID00925582
    • 3-(2H-1,3-Benzodioxol-5-yl)-2-phenylpropan-1-amine--hydrogen chloride (1/1)
    • alpha-(2-Phenylethyl)-1,3-benzodioxole-5-methanamine hydrochloride
    • 126520-99-8
    • 1,3-Benzodioxole-5-methanamine, alpha-(2-phenylethyl)-, hydrochloride
    • SCHEMBL9734516
    • Inchi: 1S/C16H17NO2.ClH/c17-10-14(13-4-2-1-3-5-13)8-12-6-7-15-16(9-12)19-11-18-15;/h1-7,9,14H,8,10-11,17H2;1H
    • InChI Key: GLNPUEAVQHWDML-UHFFFAOYSA-N
    • SMILES: Cl.O1COC2=CC=C(C=C12)CC(C1C=CC=CC=1)CN

Computed Properties

  • Exact Mass: 291.10274
  • Monoisotopic Mass: 291.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Boiling Point: 374.9°Cat760mmHg
  • Flash Point: 198.7°C
  • PSA: 44.48
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